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The following table summarizes the quantitative information available for Yuankanin from

chemotaxonomic studies. This data is useful for understanding typical concentration ranges and for

comparing samples.

Plant Source
Scientific
Name

Average
Concentration
(μg/mL)

Notes Citation

Wikstroemia

genkwa

Wikstroemia
genkwa

562.64 ± 76.90 A predominant flavonoid in this

species. [1]

Thymelaea

tartonraira

Thymelaea
tartonraira

Reported as

"isolated"

Isolated and characterized, but

concentration not specified. [2]

Reported Analytical Techniques

While detailed protocols are not available, the identified research makes use of several advanced analytical

techniques for the identification and quantification of Yuankanin.

Separation and Quantification: Ultra-Performance Liquid Chromatography with UV detection
(UPLC-UV) is a commonly used method. One study used a gradient elution system with acetonitrile
and distilled water to separate Yuankanin from other flavonoids within a 40-minute runtime [1].

Compound Identification: The structural elucidation of Yuankanin and related compounds typically
relies on spectroscopic methods, including:
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Nuclear Magnetic Resonance (NMR) [2]

High-Resolution Mass Spectrometry (HR-MS) [2]
Supporting Evidence: Techniques like Fourier-Transform Infrared (FT-IR) Spectroscopy are also

employed to confirm functional groups [2].

A Proposed Quality Control Workflow

Based on standard laboratory practice for phytochemical analysis, the overall process for the quality control

of Yuankanin in a plant material would follow the workflow below. This diagram integrates the techniques

mentioned in the literature into a logical sequence.
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Start: Plant Material Collection

Sample Preparation
(Drying, Grinding)

Extraction
(Solvent e.g., Methanol)

Filtration and Concentration

UPLC-UV Analysis

Identification via
HR-MS and NMR

Data Analysis and
Quality Assessment

End: Quality Report
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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